![molecular formula C15H21NO3 B6214986 [5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol CAS No. 2731014-58-5](/img/no-structure.png)
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
Overview
Description
5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, otherwise known as DMAA, is a compound that has been used in a variety of scientific and medical research applications. It is a naturally-occurring compound found in geraniums, and has been synthesized in the laboratory for use in a variety of research projects. DMAA has been studied for its potential use in the treatment of various diseases, as well as its ability to enhance cognitive performance and increase physical performance.
Scientific Research Applications
DMAA has been studied for its potential use in the treatment of various diseases, including Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis. It has also been studied for its potential to enhance cognitive performance and increase physical performance. In addition, DMAA has been studied for its potential as an antidepressant, anxiolytic, and anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of DMAA is not yet fully understood. However, it is believed that DMAA acts as a catecholamine agonist, which means that it binds to catecholamine receptors in the brain, resulting in an increase in the release of neurotransmitters such as dopamine and norepinephrine. This increase in neurotransmitter release is thought to be responsible for the effects of DMAA on cognitive performance and physical performance.
Biochemical and Physiological Effects
DMAA has been found to have a variety of biochemical and physiological effects. It has been found to increase the release of adrenaline, which can lead to increased heart rate and blood pressure. It has also been found to increase the release of dopamine, which can lead to increased alertness and focus. In addition, DMAA has been found to increase the release of norepinephrine, which can lead to increased energy levels and improved mood.
Advantages and Limitations for Lab Experiments
The use of DMAA in laboratory experiments has a number of advantages. For example, it is a relatively inexpensive compound and can be easily synthesized in the laboratory. In addition, its effects on cognitive performance and physical performance can be easily measured in laboratory experiments. However, there are also a number of limitations to using DMAA in laboratory experiments. For example, its effects on the body can be unpredictable and its long-term effects are not yet fully understood.
Future Directions
The potential future directions for research on DMAA include further studies on its mechanism of action, its biochemical and physiological effects, and its potential use in the treatment of various diseases. In addition, further research could be conducted on its potential to enhance cognitive performance and increase physical performance. Finally, further research could be conducted on the safety and efficacy of DMAA in clinical trials.
Synthesis Methods
DMAA can be synthesized through a number of different methods. The most common method is the reductive amination of 3,4-dimethoxyphenylacetic acid with ammonia or an amine. This method involves the reaction of the acid with an aqueous solution of ammonia or an amine, followed by reduction with sodium borohydride. Other methods for synthesizing DMAA include the reaction of 3,4-dimethoxyphenylacetic acid with potassium cyanide, followed by reduction with sodium borohydride, and the reaction of 3,4-dimethoxyphenylacetic acid with sodium cyanide, followed by reduction with sodium borohydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves the formation of the bicyclic ring system followed by the addition of the methanol group to the nitrogen atom.", "Starting Materials": ["3,4-dimethoxyphenylacetonitrile", "1,5-cyclooctadiene", "sodium borohydride", "methanol", "acetic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water"], "Reaction": ["1. Reduction of 3,4-dimethoxyphenylacetonitrile with sodium borohydride in methanol to form 3,4-dimethoxyphenylmethanol", "2. Formation of the bicyclic ring system by reacting 3,4-dimethoxyphenylmethanol with 1,5-cyclooctadiene in the presence of hydrochloric acid and acetic acid to form [5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-ol]", "3. Conversion of [5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-ol] to [5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol by reacting with methanol in the presence of sodium hydroxide", "4. Purification of the final product by extraction with diethyl ether and washing with water."] } | |
CAS RN |
2731014-58-5 |
Molecular Formula |
C15H21NO3 |
Molecular Weight |
263.3 |
Purity |
95 |
Origin of Product |
United States |
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